Cas no 827347-69-3 (Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-)

Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- structure
827347-69-3 structure
Product name:Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
CAS No:827347-69-3
MF:C29H21N3O
MW:427.496546506882
CID:684246
PubChem ID:136235111

Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]-
    • 4-[4-(2-phenyl-1H-indol-3-yl)-1,5-dihydro-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
    • DTXSID00836785
    • 4-[4-(2-Phenyl-1H-indol-3-yl)-1,5-dihydro-2H-1,5-benzodiazepin-2-ylidene]cyclohexa-2,5-dien-1-one
    • 827347-69-3
    • Inchi: InChI=1S/C29H21N3O/c33-21-16-14-19(15-17-21)26-18-27(31-25-13-7-6-12-24(25)30-26)28-22-10-4-5-11-23(22)32-29(28)20-8-2-1-3-9-20/h1-18,31-33H
    • InChI Key: JRLBCXCVNLZPKX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C4=CC(=NC5=CC=CC=C5N4)C6=CC=C(C=C6)O

Computed Properties

  • Exact Mass: 427.168462302g/mol
  • Monoisotopic Mass: 427.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4Ų
  • XLogP3: 6.3

Phenol, 4-[4-(2-phenyl-1H-indol-3-yl)-1H-1,5-benzodiazepin-2-yl]- Related Literature

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